Cas no 2229129-74-0 (4-(3,3-Dimethylcyclohexyl)butanal)

• Product Name: 4-(3,3-Dimethylcyclohexyl)butanal
• CAS No: 2229129-74-0
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5465885
• PubChem ID: 165779308
• Update Time: 2025-08-05

4-(3,3-Dimethylcyclohexyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethylcyclohexyl)butanal
• Z3271333606
• 4-(3,3-Dimethylcyclohexyl)butanal

• Inchi： 1S/C12H22O/c1-12(2)8-5-7-11(10-12)6-3-4-9-13/h9,11H,3-8,10H2,1-2H3
• InChI Key： VKVKCPNKFOQERZ-UHFFFAOYSA-N
• SMILES： O=CCCCC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 182.167065321 g/mol
• Monoisotopic Mass: 182.167065321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 182.30

Additional information on 4-(3,3-Dimethylcyclohexyl)butanal

Introduction to 4-(3,3-Dimethylcyclohexyl)butanal (CAS No: 2229129-74-0)

4-(3,3-Dimethylcyclohexyl)butanal, identified by the Chemical Abstracts Service Number (CAS No) 2229129-74-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This aldehyde derivative, characterized by its unique structural motif, exhibits promising properties that make it a valuable candidate for various applications, particularly in the synthesis of bioactive molecules and functional materials.

The molecular structure of 4-(3,3-Dimethylcyclohexyl)butanal consists of a butanal moiety substituted with a bulky 3,3-dimethylcyclohexyl group. This configuration imparts distinct physicochemical properties, including moderate solubility in organic solvents and a relatively stable molecular framework. Such characteristics are highly advantageous in medicinal chemistry, where structural stability and solubility are critical factors in drug design and development.

In recent years, the compound has been explored for its potential role in the synthesis of pharmacologically active agents. Aldehydes, such as 4-(3,3-Dimethylcyclohexyl)butanal, serve as key intermediates in the formation of more complex molecules through condensation reactions with amines or other nucleophiles. These reactions yield imines or amides, which are fundamental building blocks in drug synthesis. The presence of the bulky dimethylcyclohexyl group not only influences the electronic properties of the aldehyde but also impacts its reactivity and selectivity in such transformations.

One of the most compelling aspects of 4-(3,3-Dimethylcyclohexyl)butanal is its utility in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and improved pharmacokinetic profiles. For instance, derivatives of this compound have been investigated for their potential as modulators of enzyme activity and as scaffolds for small-molecule drugs targeting neurological disorders. The rigid cyclohexane ring system provides a stable platform for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of 4-(3,3-Dimethylcyclohexyl)butanal typically involves multi-step organic reactions, starting from commercially available precursors such as 2-methylbutanal and cyclohexanone derivatives. The introduction of the dimethylcyclohexyl group often requires sophisticated coupling reactions, such as Grignard additions or cross-coupling protocols, which highlight the compound's synthetic significance. Advances in catalytic methods have further streamlined these processes, making large-scale production more feasible and cost-effective.

From a computational chemistry perspective, 4-(3,3-Dimethylcyclohexyl)butanal has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the rational design of derivatives with tailored properties. These studies underscore the importance of integrating experimental data with theoretical predictions to optimize drug-like characteristics.

The compound's potential extends beyond pharmaceutical applications into materials science. Its unique molecular architecture makes it a candidate for designing chiral auxiliaries and catalysts used in asymmetric synthesis. Additionally, the aldehyde functionality allows for further derivatization into esters or ketones, expanding its utility in polymer chemistry and surface modification techniques.

In conclusion, 4-(3,3-Dimethylcyclohexyl)butanal (CAS No: 2229129-74-0) represents a versatile intermediate with broad applicability across multiple scientific disciplines. Its structural features enable diverse synthetic pathways and functional modifications, making it a valuable asset in both academic research and industrial development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in advancing chemical biology and drug discovery efforts.